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Compound of Interest

Compound Name: Cy7 dise(diso3)

Cat. No.: B3302398

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties,
experimental applications, and relevant biological pathways associated with Cy7 diso3, a near-
infrared (NIR) fluorescent dye crucial for advanced biological imaging and analysis.

Core Physical and Chemical Properties

Cy7 diso3, often commercially available as di-sulfonated Cyanine7 N-hydroxysuccinimidyl
(NHS) ester, is a water-soluble, amine-reactive fluorescent dye. The presence of two sulfonate
groups (diso3) significantly enhances its hydrophilicity, making it particularly suitable for
labeling proteins and other biological macromolecules in aqueous environments without the
need for organic co-solvents. This property is especially beneficial for sensitive proteins that
are prone to denaturation.[1]

Below is a summary of its key quantitative properties, compiled from various commercial and
academic sources.
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Property

Value

Notes

Full Chemical Name

di-sulfonated Cyanine7 N-

hydroxysuccinimidyl ester

Varies slightly by manufacturer.

Molecular Formula

C41H46N3Na010S2

May vary (e.g., as a potassium

salt).

Can differ based on the

counter-ion.

Molecular Weight Approximately 828 g/mol
Excitation Maximum (Aex) ~750 nm
Emission Maximum (Aem) ~773 nm

Molar Extinction Coefficient (g)

~240,600 cm—1M—1

In aqueous solution.

Quantum Yield (®)

~0.28-0.30

Solubility

High in water, DMSO, and
DMF

Storage Conditions

-20°C, desiccated and
protected from light

Stable for at least 12 months

under these conditions.

Experimental Protocols

The primary application of Cy7 diso3 NHS ester is the covalent labeling of primary amines (-

NH2) on biomolecules such as proteins, antibodies, and amine-modified oligonucleotides. The

NHS ester reacts with amines in a pH-dependent manner to form a stable amide bond.

Protein and Antibody Labeling Workflow

The following diagram outlines a typical workflow for labeling an antibody with Cy7 diso3 NHS

ester.

Caption: Workflow for Antibody Conjugation with Cy7 diso3.

Detailed Methodologies

1. Preparation of Antibody:
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The antibody solution should be free of amine-containing buffers (e.g., Tris) and stabilizers
like bovine serum albumin (BSA).

Perform buffer exchange into a suitable labeling buffer (e.g., 0.1 M sodium bicarbonate, pH
8.3-8.5) using dialysis or a spin filtration column.

Adjust the antibody concentration to 2-10 mg/mL for optimal labeling efficiency.
. Preparation of Cy7 diso3 NHS Ester:

Immediately before use, dissolve the Cy7 diso3 NHS ester in high-quality, anhydrous
dimethyl sulfoxide (DMSQO) or water to a concentration of 10 mg/mL.

. Conjugation Reaction:

Add the dissolved Cy7 diso3 NHS ester to the antibody solution. A molar excess of 8-15 fold
of dye to antibody is a common starting point for optimization.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light. Gentle
mixing during incubation is recommended.

. Purification of the Conjugate:

Separate the labeled antibody from unreacted dye using size-exclusion chromatography
(e.g., a Sephadex G-25 column).

The first colored fraction to elute will be the Cy7-labeled antibody.
. Characterization and Storage:

Determine the degree of labeling (DOL), which is the average number of dye molecules per
antibody, by measuring the absorbance of the conjugate at 280 nm (for protein) and ~750
nm (for Cy7).

Store the purified conjugate at -20°C in a suitable buffer containing a preservative like
sodium azide.
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Applications in Research and Drug Development

The near-infrared fluorescence of Cy7 diso3 makes it an invaluable tool for a range of
applications where deep tissue penetration and low background autofluorescence are critical.

In Vivo Imaging

Cy7-labeled molecules, particularly antibodies, are widely used for non-invasive in vivo imaging
in small animal models. This allows for real-time tracking of drug distribution, tumor targeting,
and cellular trafficking. For instance, a Cy7-labeled antibody against a tumor-specific antigen
can be used to visualize tumor margins and monitor therapeutic efficacy.

Fluorescence Microscopy

In fluorescence microscopy, Cy7 conjugates enable the visualization of specific proteins or
cellular structures in fixed or live cells. Its emission in the far-red spectrum minimizes spectral
overlap with other common fluorophores, making it suitable for multiplex imaging experiments.

Flow Cytometry

Cy7-labeled antibodies are frequently employed in flow cytometry for the identification and
sorting of specific cell populations. Its brightness and distinct spectral properties allow for clear
separation of cell subsets, even those with low antigen expression.

Signaling Pathway Example: EGFR Targeting

The Epidermal Growth Factor Receptor (EGFR) is a key target in cancer therapy. Cy7-labeled
anti-EGFR antibodies can be used to visualize EGFR expression on cancer cells and to study
the initial steps of receptor-ligand interaction and subsequent signaling.

The diagram below illustrates the binding of a Cy7-labeled anti-EGFR antibody to its target and
the subsequent activation of downstream signaling pathways.

Caption: EGFR Signaling Pathway Activation.

This guide provides a foundational understanding of Cy7 diso3 for its effective implementation
in research and development. For specific applications, further optimization of the provided
protocols may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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